5-fluoro-N-(oxolan-2-ylmethyl)pyrimidin-2-amine

• IUPAC Name: 5-fluoro-N-(oxolan-2-ylmethyl)pyrimidin-2-amine
• InChI: InChI=1S/C9H12FN3O/c10-7-4-11-9(12-5-7)13-6-8-2-1-3-14-8/h4-5,8H,1-3,6H2,(H,11,12,13)
• InChI Key: FUBRALASFAAEJE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC2=NC=C(C=N2)F
• Molecular Formula: C9H12FN3O
• Molecular Weight: 197.21 g/mol

Description

Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene. They have two nitrogen atoms at positions 1 and 3 in the ring. The term “pyrimidine” is also used to refer to pyrimidine derivatives, including compounds that have a number of substituents on the ring. One such substituent could be a fluorine atom, as in the case of 5-fluoro pyrimidines.

Synthesis Analysis

The synthesis of 5-fluoro-2-aminopyrimidine derivatives has been reported in the literature. One method involves the selective fluorination of 4-substituted 2-aminopyrimidine derivatives with Selectfluor in the presence of Ag2CO3.

Molecular Structure Analysis

The molecular structure of pyrimidines is a six-membered ring with two nitrogen atoms and four carbon atoms. The 5-fluoro-2-aminopyrimidine derivatives would have a fluorine atom attached to the 5th carbon in the ring.

Chemical Reactions Analysis

Pyrimidines can undergo a variety of chemical reactions, including substitutions, eliminations, and additions. The presence of a fluorine atom on the ring can influence the reactivity of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of a fluorine atom can increase the compound’s stability and affect its reactivity.

Future Directions

The study of pyrimidine derivatives is a vibrant field with potential applications in medicinal chemistry and drug discovery. Future research may focus on synthesizing new pyrimidine derivatives and studying their biological activities.